N-[2-(3-Methoxybenzoyl)phenyl]acetamide chemical structure and properties
N-[2-(3-Methoxybenzoyl)phenyl]acetamide chemical structure and properties
This guide provides a comprehensive technical overview of N-[2-(3-Methoxybenzoyl)phenyl]acetamide, a molecule of significant interest in medicinal chemistry and drug development. Drawing upon established principles of organic chemistry and data from structurally related compounds, this document will detail its chemical architecture, plausible synthetic routes, predicted physicochemical properties, and potential biological significance. This resource is intended for researchers, scientists, and professionals engaged in the exploration of novel therapeutic agents.
Molecular Architecture and Structural Elucidation
N-[2-(3-Methoxybenzoyl)phenyl]acetamide is a multi-functionalized aromatic compound. Its core structure consists of a central phenyl ring substituted with both an acetamide group and a 3-methoxybenzoyl group. This unique arrangement of a benzophenone skeleton linked to an acetamide moiety suggests a rich chemical profile and potential for diverse biological interactions.
The acetamide group can participate in hydrogen bonding, a critical factor in molecular recognition by biological targets such as enzymes and receptors.[1] The benzophenone core is a common motif in photochemistry and has been incorporated into various biologically active molecules. Furthermore, the methoxy group can influence the molecule's lipophilicity and metabolic stability.
Below is a two-dimensional representation of the chemical structure of N-[2-(3-Methoxybenzoyl)phenyl]acetamide.
Caption: Chemical structure of N-[2-(3-Methoxybenzoyl)phenyl]acetamide.
Physicochemical and Spectroscopic Profile
| Property | Predicted Value | Basis for Prediction |
| Molecular Formula | C16H15NO3 | Based on chemical structure |
| Molecular Weight | 269.29 g/mol | Calculated from molecular formula |
| Appearance | Likely a solid at room temperature | High molecular weight and aromatic nature[2] |
| Solubility | Soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Limited solubility in water. | Presence of multiple aromatic rings and non-polar groups[3] |
| Melting Point | Expected to be in the range of 150-200 °C | Similar to other crystalline acetanilide and benzophenone derivatives |
Spectroscopic Characterization (Predicted):
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¹H NMR: The proton NMR spectrum is expected to be complex, with distinct signals for the aromatic protons on the two phenyl rings, a singlet for the methoxy group protons, a singlet for the acetamide methyl protons, and a broad singlet for the N-H proton.
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¹³C NMR: The carbon NMR spectrum will show a number of signals in the aromatic region (110-160 ppm), a signal for the carbonyl carbon of the ketone (around 190-200 ppm), a signal for the carbonyl carbon of the amide (around 170 ppm), a signal for the methoxy carbon (around 55-60 ppm), and a signal for the acetamide methyl carbon (around 20-25 ppm).
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IR Spectroscopy: The infrared spectrum is predicted to show characteristic absorption bands for the N-H stretch (around 3300 cm⁻¹), C=O stretch of the ketone (around 1660 cm⁻¹), C=O stretch of the amide (Amide I band, around 1680 cm⁻¹), and C-O stretch of the methoxy group (around 1250 and 1050 cm⁻¹).[4]
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Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak (M+) corresponding to the molecular weight of the compound. Fragmentation patterns would likely involve cleavage of the amide and benzoyl groups.
Proposed Synthetic Strategy
A plausible and efficient synthesis of N-[2-(3-Methoxybenzoyl)phenyl]acetamide can be envisioned through a multi-step process, leveraging well-established organic reactions. The key steps would involve the formation of the benzophenone core followed by the introduction of the acetamide group. A potential retrosynthetic analysis suggests 2-amino-3'-methoxybenzophenone and acetic anhydride or acetyl chloride as key precursors.
The synthesis of the intermediate 2-amino-3'-methoxybenzophenone can be achieved through a Friedel-Crafts acylation reaction or other modern coupling methods.[5]
Experimental Protocol: A Proposed Synthesis
Step 1: Synthesis of 2-Amino-3'-methoxybenzophenone
This key intermediate can be synthesized via a Friedel-Crafts reaction between 2-aminobenzonitrile and anisole, followed by hydrolysis of the resulting imine.
Step 2: Acetylation of 2-Amino-3'-methoxybenzophenone
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Dissolve 2-amino-3'-methoxybenzophenone (1 equivalent) in a suitable solvent such as dichloromethane or tetrahydrofuran.
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Add a base, for instance, triethylamine or pyridine (1.2 equivalents), to the solution.
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Cool the reaction mixture in an ice bath.
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Add acetic anhydride or acetyl chloride (1.1 equivalents) dropwise to the stirred solution.
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Allow the reaction to warm to room temperature and stir for several hours until completion, monitoring by thin-layer chromatography.
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Upon completion, quench the reaction with water and extract the product with an organic solvent.
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
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Purify the crude product by recrystallization or column chromatography to yield N-[2-(3-Methoxybenzoyl)phenyl]acetamide.
Caption: Proposed synthetic workflow for N-[2-(3-Methoxybenzoyl)phenyl]acetamide.
Potential Biological Activity and Applications in Drug Development
While the specific biological profile of N-[2-(3-Methoxybenzoyl)phenyl]acetamide has not been reported, its structural motifs are present in numerous pharmacologically active compounds. This allows for informed speculation on its potential therapeutic applications.
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Anticancer Activity: Benzophenone derivatives have been investigated for their anticancer properties.[6] The presence of the acetamide group, a common feature in many anticancer agents, further supports the potential of this compound in oncology research.
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Anti-inflammatory and Analgesic Effects: Acetamide derivatives are known to exhibit anti-inflammatory and analgesic activities.[7] For instance, N-phenylacetamide (acetanilide) was one of the first synthetic analgesics.[8][9][10]
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Enzyme Inhibition: The benzophenone scaffold can be found in inhibitors of various enzymes. The overall structure of N-[2-(3-Methoxybenzoyl)phenyl]acetamide makes it a candidate for screening against a range of enzymatic targets.
The logical relationship for its potential as a therapeutic agent is outlined below.
Caption: Logical flow from chemical structure to potential therapeutic application.
Conclusion and Future Directions
N-[2-(3-Methoxybenzoyl)phenyl]acetamide represents a promising, yet underexplored, area of chemical space. This guide has provided a theoretical framework for its structure, synthesis, and potential properties, based on established chemical principles and data from analogous compounds. Future research should focus on the actual synthesis and in-depth characterization of this molecule. Subsequent biological screening against a variety of targets, guided by the predictions outlined in this document, could unveil novel therapeutic applications for this intriguing compound.
References
- The Royal Society of Chemistry. (n.d.). SUPPLEMENTARY INFORMATION.
- PubChem. (n.d.). N-Methoxy-N-methyl-2-phenylacetamide.
- University of New Hampshire. (n.d.). Optimization of N-(2-hydroxy-3-methoxybenzyl)-N-p-tolylacetamide via Reductive Amination.
- NIST. (n.d.). Acetamide, N-(2-methoxyphenyl)-.
- ResearchGate. (n.d.). Proposed mechanism for synthesis of 2‐amino benzophenone.
- NIST. (n.d.). Acetamide, N-phenyl-.
- NIST. (n.d.). Acetamide, N-phenyl-.
- PMC. (2021). Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates.
- National Institute of Standards and Technology. (n.d.). Acetamide, N-phenyl-.
- Fisher Scientific. (n.d.). Phenylacetamides.
- Benchchem. (n.d.). N-[4-(3-chlorobut-2-enoxy)phenyl]acetamide.
- FooDB. (2011). Showing Compound 2-Phenylacetamide (FDB027865).
- ResearchGate. (2019). Synthesis and evaluation of N-(Substituted phenyl)-2-(3-substituted) sulfamoyl) phenyl) acetamide derivatives as anticancer agents.
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